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Introduction

Organic-inorganic hybrid perovskites have emerged as a class of materials with remarkable
optoelectronic properties, finding applications in solar cells, LEDs, and photodetectors. Within
this family, two-dimensional (2D) Ruddlesden-Popper perovskites, formed by introducing bulky
organic cations, offer enhanced environmental stability compared to their 3D counterparts. This
technical guide focuses on the crystal structure of perovskites incorporating butylamine
hydrobromide, with a particular emphasis on providing a detailed crystallographic and synthetic
overview.

Due to a lack of specific crystallographic data for tert-butylamine lead bromide perovskites in
the published literature, this guide will utilize the closely related and well-characterized n-
butylamine lead bromide perovskite, (CaHoNH3)2PbBra, as a representative model. The
structural principles and synthetic methodologies are largely transferable and provide a strong
foundation for understanding this class of materials.
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Crystal Structure

The crystal structure of (n-CaHsNH3)2PbBra is a layered perovskite. It consists of inorganic

layers of corner-sharing PbBre octahedra separated by bilayers of organic n-butylammonium

cations. This structure is characterized by an orthorhombic crystal system at room temperature.

Crystallographic Data

The following table summarizes the key crystallographic parameters for (n-CaHsNH3)2PbBra4

determined by single-crystal X-ray diffraction at room temperature (298 K).

Parameter Value Reference
Chemical Formula (CaHoNH3)2PbBra [1]
Crystal System Orthorhombic [1]
Space Group Pbca [1]

Lattice Parameter a

8.3343 (+0.0003) A

[1]

Lattice Parameter b

8.2225 (+0.0004) A

[1]

Lattice Parameter ¢

27.6171 (¥0.0015) A

[1]

Cell Angles (a, B, y)

90°, 90°, 90°

[1]

Unit Cell Volume

1892.8(1) As

Z (Formula units/cell)

4

Experimental Protocols
Synthesis of (n-CaHosNH3)2PbBrs4 Single Crystals

This protocol describes a solution-based method for the growth of high-quality single crystals of

(n-CaHoNH3)2PbBra.

Materials:

e Lead(ll) bromide (PbBrz), 99.999%
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n-Butylamine (CaHsNH2), 99.5%

Hydrobromic acid (HBr), 48 wt. % in water

Ethanol, absolute

Diethyl ether
Procedure:
e Preparation of n-butylammonium bromide ((CaHsNH3)Br):

1. Slowly add n-butylamine to a stirred solution of hydrobromic acid in an ice bath. The molar
ratio should be approximately 1:1.2 (amine:acid).

2. Continue stirring for 2 hours.

3. Remove the solvent using a rotary evaporator.

4. Wash the resulting white precipitate with diethyl ether.

5. Recrystallize the product from ethanol.

6. Dry the purified (CaHoNHS3)Br salt in a vacuum oven at 60 °C for 24 hours.
e Synthesis of (n-CsaHoNHs)2PbBra Single Crystals:

1. Dissolve PbBr2 and the synthesized (C2sHsNH3)Br in a 1:2 molar ratio in a concentrated
agueous solution of HBr.

2. Heat the solution to approximately 100 °C with constant stirring until all solids are
completely dissolved.

3. Slowly cool the solution to room temperature at a rate of 1-5 °C per hour.
4. Plate-like, colorless single crystals will precipitate from the solution.

5. Isolate the crystals by suction filtration.
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6. Wash the crystals with a small amount of cold ethanol.

7. Dry the crystals under vacuum for 12 hours.

Characterization

Single-Crystal X-ray Diffraction (SCXRD):

The crystal structure of the grown crystals is determined using a single-crystal X-ray
diffractometer. A suitable crystal is mounted on a goniometer head. Data is typically collected at
room temperature using Mo Ka radiation (A = 0.71073 A). The collected diffraction data is then
used to solve and refine the crystal structure, yielding the lattice parameters, space group, and
atomic positions.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 2D butylamine lead
bromide perovskites.

Click to download full resolution via product page

Caption: Synthesis workflow for (n-CaHsNH3)2PbBra single crystals.

Structure-Property Relationship

The layered structure of butylamine lead bromide perovskites, induced by the bulky
butylammonium cation, leads to quantum confinement effects. This results in a larger bandgap
and higher exciton binding energy compared to 3D lead bromide perovskites. The organic
layers also provide a hydrophobic barrier, which significantly enhances the material's
resistance to moisture, a critical factor for the long-term stability of perovskite-based devices.
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The steric hindrance provided by the tert-butyl group, although making crystallization potentially
more challenging, is also explored as a strategy to passivate perovskite surfaces and improve
the stability of 3D perovskite solar cells.[2][3]

Conclusion

This technical guide has provided a comprehensive overview of the crystal structure and
synthesis of butylamine lead bromide perovskites, using the n-butylammonium analogue as a
detailed example. The provided crystallographic data, experimental protocols, and synthesis
workflow offer a valuable resource for researchers and scientists working in the fields of
materials science, optoelectronics, and drug development where perovskite materials are of
interest. The principles outlined here can be extended to the investigation of related 2D hybrid
perovskite systems, including those with the tert-butylammonium cation, to explore new
materials with tailored properties for advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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